Cas no 2228617-98-7 (3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol)
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol
- 2228617-98-7
- EN300-2005378
-
- Inchi: 1S/C7H14FNO/c8-2-1-7(5-9)3-6(10)4-7/h6,10H,1-5,9H2
- InChI Key: OBPQHNYTIOINKK-UHFFFAOYSA-N
- SMILES: FCCC1(CN)CC(C1)O
Computed Properties
- Exact Mass: 147.105942232g/mol
- Monoisotopic Mass: 147.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.2Ų
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2005378-0.05g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 0.05g |
$1104.0 | 2023-09-16 | ||
| Enamine | EN300-2005378-0.1g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 0.1g |
$1157.0 | 2023-09-16 | ||
| Enamine | EN300-2005378-0.25g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 0.25g |
$1209.0 | 2023-09-16 | ||
| Enamine | EN300-2005378-0.5g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 0.5g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-2005378-1.0g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 1g |
$1315.0 | 2023-05-31 | ||
| Enamine | EN300-2005378-2.5g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 2.5g |
$2576.0 | 2023-09-16 | ||
| Enamine | EN300-2005378-5.0g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 5g |
$3812.0 | 2023-05-31 | ||
| Enamine | EN300-2005378-10.0g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 10g |
$5652.0 | 2023-05-31 | ||
| Enamine | EN300-2005378-1g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 1g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-2005378-5g |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol |
2228617-98-7 | 5g |
$3812.0 | 2023-09-16 |
3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol
Research Brief on 3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol (CAS: 2228617-98-7) in Chemical Biology and Pharmaceutical Applications
The compound 3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol (CAS: 2228617-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, featuring a cyclobutane core with both aminomethyl and fluoroethyl substituents, presents intriguing possibilities for drug discovery and development. Recent studies have focused on its potential as a versatile building block for bioactive molecules, particularly in the design of central nervous system (CNS) targeting compounds and positron emission tomography (PET) imaging agents.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2228617-98-7 in creating novel γ-aminobutyric acid (GABA) analogs. Researchers successfully demonstrated its incorporation into compounds showing selective binding to GABAA receptor subtypes, with the fluoroethyl group proving particularly valuable for enhancing blood-brain barrier permeability. The aminomethyl functionality allowed for further derivatization, enabling the creation of a diverse library of potential neuroactive compounds.
In radiopharmaceutical applications, this compound has shown promise as a precursor for 18F-labeled PET tracers. The presence of both fluorine and hydroxyl groups provides multiple sites for radiolabeling, while the rigid cyclobutane scaffold contributes to metabolic stability. Recent preclinical studies have investigated derivatives of 2228617-98-7 as potential imaging agents for neurodegenerative diseases, with preliminary results indicating favorable pharmacokinetic properties and specific target engagement.
From a synthetic chemistry perspective, several innovative routes to 3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol have been reported in the past two years. A 2024 publication in Organic Process Research & Development detailed a scalable asymmetric synthesis achieving >99% enantiomeric excess, addressing previous challenges in stereocontrol. This advancement is particularly significant given the growing recognition of the importance of stereochemistry in the biological activity of such compounds.
Current research directions include exploring the compound's potential in prodrug design, where its unique structure may facilitate targeted drug release. Additionally, computational studies are investigating its conformational preferences and how these influence molecular recognition processes. The combination of synthetic accessibility, structural novelty, and demonstrated biological relevance positions 2228617-98-7 as a compound of continuing interest in medicinal chemistry and chemical biology research.
2228617-98-7 (3-(aminomethyl)-3-(2-fluoroethyl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)